Cas no 260794-33-0 (5-(Aminomethyl)pyridin-2-amine dihydrochloride)

• Product Name: 5-(Aminomethyl)pyridin-2-amine dihydrochloride
• CAS No: 260794-33-0
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• MDL: MFCD16294574
• CID: 843227
• PubChem ID: 67029858
• Update Time: 2025-10-30

5-(Aminomethyl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(aMinoMethyl)pyridin-2-aMine dihydrochloride
• HSHJMEDEJJTZND-UHFFFAOYSA-N
• 5-(Aminomethyl)pyridin-2-amine diHCl
• SB21138
• AX8271210
• 5-Aminomethyl-pyridin-2-ylamine dihydrochloride
• EN300-175626
• AKOS025395414
• F8888-7281
• 5-(aminomethyl)pyridin-2-amine;dihydrochloride
• CS-0143360
• P19117
• 5-(Aminomethyl)pyridin-2-aminedihydrochloride
• MS-20410
• 260794-33-0
• SCHEMBL1432350
• MFCD16294574
• SY040664
• 5-(Aminomethyl)pyridin-2-amine dihydrochloride

• MDL： MFCD16294574
• Inchi： 1S/C6H9N3.2ClH/c7-3-5-1-2-6(8)9-4-5;;/h1-2,4H,3,7H2,(H2,8,9);2*1H
• InChI Key： HSHJMEDEJJTZND-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(=CC=C(C=1)CN)N

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9

Additional information on 5-(Aminomethyl)pyridin-2-amine dihydrochloride

Comprehensive Overview of 5-(Aminomethyl)pyridin-2-amine Dihydrochloride (CAS No. 260794-33-0)

5-(Aminomethyl)pyridin-2-amine dihydrochloride (CAS No. 260794-33-0) is a specialized organic compound widely utilized in pharmaceutical research, biochemical studies, and material science. This compound, characterized by its pyridine backbone and aminomethyl functional group, has garnered significant attention due to its versatile applications in drug discovery and development. Researchers often explore its potential as a building block for synthesizing more complex molecules, particularly in the design of enzyme inhibitors and receptor modulators.

The growing interest in 5-(Aminomethyl)pyridin-2-amine dihydrochloride aligns with current trends in precision medicine and targeted therapy. As the scientific community delves deeper into personalized treatment options, compounds like this play a pivotal role in developing small-molecule drugs. Its dihydrochloride salt form enhances solubility, making it particularly valuable for in vitro and in vivo studies. Frequently searched questions such as "What is the mechanism of action of pyridine derivatives?" or "How to optimize drug bioavailability using aminomethyl groups?" highlight the compound's relevance in modern research.

From a structural perspective, 5-(Aminomethyl)pyridin-2-amine dihydrochloride offers unique chelation properties, which are increasingly explored in metal-organic frameworks (MOFs) and catalysis. This aligns with the surge in interest for sustainable chemistry and green synthesis methods. The compound's ability to form stable complexes with transition metals makes it a candidate for designing heterogeneous catalysts, addressing the demand for eco-friendly industrial processes.

In the context of bioimaging and diagnostic agents, the aminomethyl moiety of 5-(Aminomethyl)pyridin-2-amine dihydrochloride allows for facile conjugation with fluorescent probes or contrast agents. This application resonates with the increasing focus on early disease detection and theranostics. Researchers investigating "How to improve molecular imaging sensitivity?" or "What are the latest bioconjugation techniques?" will find this compound's properties highly relevant to their work.

The synthesis and characterization of 5-(Aminomethyl)pyridin-2-amine dihydrochloride often involve advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry. These methods ensure the compound's high purity, which is critical for structure-activity relationship (SAR) studies. The pharmaceutical industry's emphasis on quality by design (QbD) principles further underscores the importance of rigorously characterized building blocks like this compound.

Emerging applications in neuroscience research have also been reported for pyridine-2-amine derivatives, particularly in studying neurotransmitter systems. With mental health awareness rising globally, compounds that can modulate neuronal signaling pathways are gaining traction. This connects to popular search queries about "novel psychoactive compounds" and "blood-brain barrier penetration strategies," though strictly within approved research contexts.

From a commercial perspective, the supply chain for 5-(Aminomethyl)pyridin-2-amine dihydrochloride (CAS No. 260794-33-0) reflects the broader trends in fine chemicals distribution. Manufacturers are increasingly adopting blockchain technology for batch tracking and implementing green chemistry metrics to reduce environmental impact. These developments respond to the growing demand for transparent sourcing and sustainable research materials among end-users.

In conclusion, 5-(Aminomethyl)pyridin-2-amine dihydrochloride represents a multifaceted compound with applications spanning from medicinal chemistry to materials science. Its continued study contributes to advancements in drug discovery pipelines, catalytic systems, and diagnostic tools. As research paradigms evolve toward more interdisciplinary approaches, such versatile building blocks will undoubtedly remain at the forefront of scientific innovation.